Cas no 184042-57-7 (4-(2-Fluoroethyl)piperidine)

4-(2-Fluoroethyl)piperidine is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a fluoroethyl group enhances its reactivity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural features allow for selective modifications, facilitating the development of novel drug candidates or agrochemicals. The fluorine atom introduces electronic effects that can influence binding affinity and lipophilicity, optimizing pharmacokinetic properties. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships. High-purity grades ensure consistent performance in synthetic applications. Proper handling is required due to its reactive nature.
4-(2-Fluoroethyl)piperidine structure
4-(2-Fluoroethyl)piperidine structure
Product Name:4-(2-Fluoroethyl)piperidine
CAS No:184042-57-7
MF:C7H14FN
MW:131.191165447235
MDL:MFCD19218757
CID:2846745
PubChem ID:10749216
Update Time:2025-06-14

4-(2-Fluoroethyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluoroethyl)piperidine
    • 4-fluoroethylpiperidine
    • E73103
    • 4-(2-Fluoroethyl)piperidine
    • MDL: MFCD19218757
    • Inchi: 1S/C7H14FN/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-6H2
    • InChI Key: VJNFFUNNAHYRRH-UHFFFAOYSA-N
    • SMILES: FCCC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 69.3
  • XLogP3: 1.2
  • Topological Polar Surface Area: 12

4-(2-Fluoroethyl)piperidine Pricemore >>

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Additional information on 4-(2-Fluoroethyl)piperidine

Comprehensive Overview of 4-(2-Fluoroethyl)piperidine (CAS No. 184042-57-7): Properties, Applications, and Industry Insights

4-(2-Fluoroethyl)piperidine (CAS No. 184042-57-7) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's molecular formula, C7H14FN, combines a piperidine ring with a 2-fluoroethyl substituent, offering versatile reactivity for drug discovery and material science applications. This article explores its synthesis, physicochemical properties, and emerging roles in modern chemistry, addressing frequently searched queries such as "fluorinated piperidine uses" and "CAS 184042-57-7 suppliers."

The growing demand for fluorinated compounds in medicinal chemistry has positioned 4-(2-Fluoroethyl)piperidine as a valuable intermediate. Researchers highlight its potential in modulating pharmacokinetic properties, a trend aligned with the industry's focus on "fluorine in drug design." Its lipophilicity and metabolic stability—key factors in optimizing bioavailability—make it relevant to discussions on "bioisosteric replacements" and "small molecule optimization." Analytical data, including NMR and HPLC purity profiles, are often sought after in procurement contexts, reflecting its niche but critical role in R&D pipelines.

From a synthetic chemistry perspective, CAS 184042-57-7 exemplifies advancements in selective fluorination techniques, a topic frequently explored in academic literature and patent filings. The compound's stability under various conditions (e.g., pH ranges, solvent systems) is crucial for industrial-scale applications, addressing common search terms like "fluorinated building blocks stability." Recent studies also investigate its utility in catalysis and ligand design, aligning with interests in "green chemistry fluorination" and "high-value chemical intermediates."

Regulatory and safety profiles of 4-(2-Fluoroethyl)piperidine adhere to standard laboratory chemical guidelines, with MSDS documentation emphasizing proper handling protocols. This aspect responds to queries such as "non-hazardous fluorinated compounds" and "safe handling of piperidine derivatives." Suppliers typically provide technical specifications covering moisture content, residual solvents, and isotopic purity—details critical for compliance with "GMP-grade chemical standards" in pharmaceutical applications.

The compound's commercial availability through specialty chemical distributors has expanded, driven by its inclusion in fragment-based drug discovery libraries. Market analyses note rising interest in "custom fluorination services" and "tailored heterocyclic compounds," where 184042-57-7 serves as a case study. Its pricing trends and bulk procurement options are frequently compared to analogous N-alkylpiperidines, reflecting cost-performance evaluations in synthetic workflows.

Future research directions may explore 4-(2-Fluoroethyl)piperidine's role in PET tracer development or ionic liquid formulations, areas generating substantial scholarly attention. These potential applications intersect with trending searches like "fluorine-18 labeled precursors" and "task-specific solvents," underscoring the compound's interdisciplinary relevance. Collaborative studies between academia and industry continue to redefine its utility, ensuring CAS 184042-57-7 remains a compound of persistent scientific and commercial interest.

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